Cas no 1798407-02-9 ((2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one
• CAS No: 1798407-02-9
• MF: C₂₀H₂₀FNO₃S
• MW: 373.441107749939
• CID: 5373899
• Update Time: 2025-05-22

(2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-3-phenylprop-2-en-1-one
• (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one

• Inchi： 1S/C20H20FNO3S/c21-17-7-9-18(10-8-17)26(24,25)19-12-14-22(15-13-19)20(23)11-6-16-4-2-1-3-5-16/h1-11,19H,12-15H2/b11-6+
• InChI Key： OSOKOYPCKAFESI-IZZDOVSWSA-N
• SMILES： C(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)(=O)/C=C/C1=CC=CC=C1

Additional information on (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one

Comprehensive Analysis of (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one (CAS No. 1798407-02-9)

The compound (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one, identified by its CAS No. 1798407-02-9, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. This piperidine-based derivative features a unique fluorobenzenesulfonyl moiety, which contributes to its distinct chemical properties and reactivity. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules used in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for sulfonyl-containing compounds like (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one has surged, driven by their versatility in medicinal chemistry. The presence of the fluorophenyl group enhances the molecule's metabolic stability, making it a valuable scaffold for designing novel therapeutics. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its enone functionality plays a critical role in binding to biological targets.

From a synthetic perspective, CAS No. 1798407-02-9 is synthesized through a multi-step process involving piperidine functionalization and sulfonylation reactions. The E-configuration of the double bond in the propenone segment is crucial for its biological activity, as it influences the molecule's conformational rigidity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and structural integrity.

The growing interest in fluorinated compounds has positioned (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one as a subject of extensive research. Its potential applications extend to areas like cancer therapy and neurodegenerative disease treatment, where modulation of specific enzymatic pathways is required. Additionally, the compound's low toxicity profile and high selectivity make it a promising candidate for further preclinical evaluation.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes to produce CAS No. 1798407-02-9, minimizing hazardous byproducts. The compound's phenylpropenone core also aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for target binding. As the pharmaceutical industry shifts toward precision medicine, molecules like this are gaining traction for their ability to be tailored to specific biological pathways.

For researchers seeking reliable suppliers of (2E)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-phenylprop-2-en-1-one, it is essential to verify the compound's certificate of analysis (CoA) and HPLC purity. Reputable manufacturers provide detailed documentation, including spectroscopic data and solubility profiles, to ensure compliance with research standards. The compound's stability under various storage conditions is another critical factor, as it influences experimental reproducibility.

In summary, CAS No. 1798407-02-9 represents a compelling case study in modern drug discovery. Its intricate structure, combined with its potential therapeutic applications, underscores the importance of continued research into sulfonylated piperidine derivatives. As scientific advancements unfold, this compound may pave the way for innovative treatments addressing unmet medical needs.